Cas no 167015-84-1 (TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE)

TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE structure
167015-84-1 structure
Product Name:TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
CAS No:167015-84-1
MF:C15H20N2O2
MW:260.331503868103
MDL:MFCD03426148
CID:137260
PubChem ID:1512502
Update Time:2025-04-19

TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-1-carboxylicacid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
    • 1-BOC-TRYPTAMINE
    • 3-aminoethyl-indole-1-carboxylic acid tert-butyl ester
    • tert-butyl 3-(2-aminoethyl)indole-1-carboxylate
    • N1-tert-butoxycarbonyltryptamine
    • N-Boc-tryptamine
    • Nin-Boc-tryptamine
    • tert-butyl3-(2-aMinoethyl)-1H-indole-1-carboxylate
    • 3-(2-AMINO-ETHYL)-INDOLE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • 3-(2-Aminoethyl)-1H-indole-1-carboxylic acid 1,1-dimethylethyl ester
    • tert-butyl 3-(2-aminoethyl)-1H-indole-1-carboxylate 1H-Indole-1-carboxylic acid, 3-(2-aminoethyl)-, 1,1-dimethylethyl ester
    • DTXSID90363691
    • MFCD03426148
    • AS-44777
    • SCHEMBL7505969
    • AKOS015911341
    • AB14796
    • A810809
    • AB6514
    • 167015-84-1
    • TERT-BUTYL 3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
    • TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE
    • MDL: MFCD03426148
    • Inchi: 1S/C15H20N2O2/c1-15(2,3)19-14(18)17-10-11(8-9-16)12-6-4-5-7-13(12)17/h4-7,10H,8-9,16H2,1-3H3
    • InChI Key: MOJFEUODIYFJEI-UHFFFAOYSA-N
    • SMILES: O(C(N1C=C(CCN)C2C=CC=CC1=2)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 260.15200
  • Monoisotopic Mass: 260.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2A^2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 395.6°Cat760mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.559
  • Solubility: Almost insoluble (0.039 g/l) (25 º C),
  • PSA: 57.25000
  • LogP: 3.62600

TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Pricemore >>

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TERT-BUTYL-3-(2-AMINOETHYL)-1H-INDOLE-1-CARBOXYLATE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:167015-84-1)1-Boc-Tryptamine
Order Number:A810809
Stock Status:in Stock
Quantity:5g/1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):1176.0/343.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:167015-84-1)1-Boc-Tryptamine
A810809
Purity:99%/99%
Quantity:5g/1g
Price ($):1176.0/343.0
Email